![molecular formula C35H56KO10P B1505944 Potassium ascorbyl tocopheryl phosphate CAS No. 127061-56-7](/img/structure/B1505944.png)
Potassium ascorbyl tocopheryl phosphate
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Overview
Description
EPC-K1 is a novel antioxidant compound synthesized by the phosphate linkage of L-ascorbic acid (vitamin C) and α-tocopherol (vitamin E). This compound is known for its ability to scavenge hydroxyl radicals and stimulate the production of endothelial nitric oxide. EPC-K1 has shown significant potential in preventing myocardial reperfusion injury and protecting against oxidative stress-induced damage .
Preparation Methods
Synthetic Routes and Reaction Conditions: EPC-K1 is synthesized through the phosphate linkage of L-ascorbic acid and α-tocopherol. The reaction involves the esterification of the hydroxyl group of L-ascorbic acid with the phosphate group of α-tocopherol. This process typically requires the use of a dehydrating agent and a catalyst to facilitate the esterification reaction .
Industrial Production Methods: In an industrial setting, the production of EPC-K1 involves large-scale esterification reactions under controlled conditions. The reaction mixture is subjected to purification processes, such as crystallization and chromatography, to obtain high-purity EPC-K1. The final product is then formulated into various dosage forms for therapeutic use .
Chemical Reactions Analysis
Types of Reactions: EPC-K1 primarily undergoes oxidation and reduction reactions due to its antioxidant properties. It can scavenge hydroxyl radicals and inhibit the activity of phospholipase A2 .
Common Reagents and Conditions:
Oxidation: EPC-K1 reacts with hydroxyl radicals, which are generated by the reaction of ferrous sulfate and hydrogen peroxide.
Major Products Formed: The major products formed from the reactions of EPC-K1 include water and oxygen, resulting from the decomposition of hydrogen peroxide. Additionally, EPC-K1 itself is converted into its oxidized form during the scavenging of hydroxyl radicals .
Scientific Research Applications
Mechanism of Action
EPC-K1 exerts its effects through two primary mechanisms:
Stimulation of Endothelial Nitric Oxide Production: EPC-K1 stimulates the release of endothelium-derived nitric oxide, an endogenous vasodilator and inhibitor of platelet and leukocyte activation and adhesion.
Scavenging of Hydroxyl Radicals: EPC-K1 scavenges hydroxyl radicals, which are highly reactive species that can cause cellular damage.
Comparison with Similar Compounds
EPC-K1 is unique due to its dual antioxidant properties derived from both L-ascorbic acid and α-tocopherol. Similar compounds include:
L-ascorbic acid (Vitamin C): A well-known antioxidant that scavenges free radicals and supports immune function.
α-tocopherol (Vitamin E): Another potent antioxidant that protects cell membranes from oxidative damage.
Glutathione: A tripeptide that acts as an endogenous antioxidant, protecting cells from oxidative stress.
Superoxide Dismutase: An enzyme that catalyzes the dismutation of superoxide radicals into oxygen and hydrogen peroxide.
EPC-K1 stands out due to its ability to combine the antioxidant properties of both L-ascorbic acid and α-tocopherol, providing enhanced protection against oxidative stress .
Properties
127061-56-7 | |
Molecular Formula |
C35H56KO10P |
Molecular Weight |
706.9 g/mol |
IUPAC Name |
potassium;[(2R)-2-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-yl] [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] phosphate |
InChI |
InChI=1S/C35H57O10P.K/c1-21(2)12-9-13-22(3)14-10-15-23(4)16-11-18-35(8)19-17-27-26(7)30(24(5)25(6)31(27)43-35)44-46(40,41)45-33-29(38)32(28(37)20-36)42-34(33)39;/h21-23,28,32,36-38H,9-20H2,1-8H3,(H,40,41);/q;+1/p-1/t22-,23-,28+,32-,35-;/m1./s1 |
InChI Key |
VIHIKSJKXIMMLV-FZTHFCCHSA-M |
Isomeric SMILES |
CC1=C(C(=C(C2=C1O[C@](CC2)(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)C)OP(=O)([O-])OC3=C([C@H](OC3=O)[C@H](CO)O)O)C.[K+] |
SMILES |
CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OP(=O)([O-])OC3=C(C(OC3=O)C(CO)O)O)C.[K+] |
Canonical SMILES |
CC1=C(C(=C(C2=C1OC(CC2)(C)CCCC(C)CCCC(C)CCCC(C)C)C)OP(=O)([O-])OC3=C(C(OC3=O)C(CO)O)O)C.[K+] |
127061-56-7 | |
synonyms |
ascorbic acid-2-(3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-yl hydrogen phosphate) EPC-K EPC-K(1) EPC-K1 L-ascorbic acid dl-alpha-tocopherol phosphoric acid diester potassium salt potassium ascorbyl tocopheryl phosphate |
Origin of Product |
United States |
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